Cas no 70109-77-2 (2-Fluoro-1-iodonaphthalene)

• Product Name: 2-Fluoro-1-iodonaphthalene
• CAS No: 70109-77-2
• MF: C₁₀H₆FI
• MW: 272.057518482208
• CID: 4655531
• PubChem ID: 12476054
• Update Time: 2025-11-02

2-Fluoro-1-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1-iodonaphthalene

• Inchi： 1S/C10H6FI/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6H
• InChI Key： ARHVJMCTZHYRPB-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C2C=CC=CC2=1)F

Computed Properties

• Exact Mass: 271.94983g/mol
• Monoisotopic Mass: 271.94983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 2-Fluoro-1-iodonaphthalene

2-Fluoro-1-iodonaphthalene: A Versatile Fluorinated Naphthalene Derivative with Emerging Applications in Pharmaceutical and Materials Science

2-Fluoro-1-iodonaphthalene (CAS No. 70109-77-2) represents a unique fluorinated naphthalene derivative that has garnered significant attention in recent years due to its distinct chemical properties and potential applications across multiple scientific disciplines. This compound, characterized by the presence of both fluorine and iodine substituents on the naphthalene ring, exhibits unique electronic and structural features that make it a promising candidate for advanced research in pharmaceutical development, materials science, and analytical chemistry. The strategic placement of these heteroatoms on the aromatic framework significantly influences the compound's reactivity, solubility, and functional versatility, which are critical factors in determining its utility in various industrial and academic contexts.

Recent advancements in synthetic methodologies have enabled the precise synthesis of 2-Fluoro-1-iodonaphthalene, which is now being explored as a building block for the development of novel fluorinated compounds with tailored properties. The incorporation of fluorine atoms into aromatic systems is a well-established strategy in medicinal chemistry, as it can modulate molecular interactions, enhance metabolic stability, and improve drug-target specificity. Similarly, the iodine substituent in 2-Fluoro-1-iodonaphthalene introduces additional reactivity, making this compound a valuable intermediate in the synthesis of complex organic molecules. These dual functional groups create a unique chemical environment that can be exploited for the design of multifunctional molecules with potential applications in therapeutic and diagnostic settings.

One of the most promising areas of research involving 2-Fluoro-1-iodonaphthalene is its role in the development of advanced fluorescent probes. A 2023 study published in Advanced Materials demonstrated that derivatives of this compound exhibit exceptional photophysical properties, including high quantum yields and photostability, which are critical for applications in bioimaging and molecular sensing. Researchers have successfully functionalized 2-Fluoro-1-iodonaphthalene with various reporter groups to create fluorescent markers capable of detecting specific biomolecules with high sensitivity and selectivity. These developments highlight the compound's potential as a platform for the creation of next-generation imaging agents that can provide real-time insights into biological processes at the molecular level.

Another area of growing interest is the use of 2-Fluoro-1-iodonaphthalene in the design of pharmaceutical compounds with enhanced therapeutic efficacy. A recent review article in Journal of Medicinal Chemistry (2024) highlighted the importance of fluorinated aromatic systems in the development of drugs targeting neurodegenerative diseases. The unique electronic properties of 2-Fluoro-1-iodonaphthalene make it an attractive candidate for the synthesis of molecules that can interact with specific protein targets, such as G-protein coupled receptors (GPCRs) and ion channels. By leveraging the steric and electronic effects of the fluorine and iodine substituents, scientists are exploring ways to optimize the pharmacokinetic profiles of these compounds, potentially leading to improved drug delivery and reduced side effects.

From a materials science perspective, 2-Fluoro-1-iodonaphthalene has been investigated for its potential applications in organic electronics and optoelectronic devices. A 2023 study in Nano Letters demonstrated that derivatives of this compound can be used as electron-transporting materials in organic light-emitting diodes (OLEDs). The high electron mobility and excellent thermal stability of these materials make them suitable for use in next-generation display technologies. Additionally, the compound's ability to form stable π-π stacking interactions with other aromatic molecules suggests potential applications in the development of novel semiconducting polymers for flexible electronics and photovoltaic devices.

The synthesis of 2-Fluoro-1-iodonaphthalene is a critical aspect of its utilization in research and industrial applications. Various synthetic routes have been developed to produce this compound with high purity and yield. One of the most efficient methods involves the fluorination of 1-iodonaphthalene using a selective fluorinating agent, followed by purification through column chromatography. The choice of synthetic conditions, such as reaction temperature, solvent, and catalyst, significantly influences the efficiency of the fluorination process. Recent advancements in asymmetric synthesis techniques have further enabled the production of stereochemically pure forms of this compound, which is essential for applications requiring precise molecular control.

Environmental and safety considerations are also important when working with 2-Fluoro-1-iodonaphthalene. While the compound itself is not classified as a hazardous substance under current regulatory frameworks, its potential for bioaccumulation and persistence in the environment warrants further investigation. Researchers are actively studying the environmental fate of fluorinated aromatic compounds to ensure their safe use in both industrial and academic settings. These studies are crucial for developing sustainable practices that minimize the ecological impact of such materials while maximizing their scientific and technological potential.

Looking ahead, the future of 2-Fluoro-1-iodonaphthalene research appears to be closely tied to interdisciplinary collaborations that combine expertise from organic chemistry, materials science, and biomedical engineering. The development of novel applications for this compound is expected to accelerate as researchers continue to explore its unique properties and potential for functionalization. As the field of fluorinated chemistry continues to evolve, 2-Fluoro-1-iodonaphthalene is likely to play an increasingly important role in the design of advanced materials and pharmaceuticals that address pressing challenges in healthcare and technology.